![molecular formula C16H18BrN3O2S B2590885 3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 958587-53-6](/img/structure/B2590885.png)
3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C16H18BrN3O2S and its molecular weight is 396.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis : A study by Saeed et al. (2020) focused on the synthesis and X-ray structure characterization of antipyrine derivatives, which are structurally similar to the compound . This research included Hirshfeld surface analysis and DFT calculations, revealing insights into the molecular interactions and stability of such compounds (Saeed et al., 2020).
Antibacterial Applications : Palkar et al. (2017) reported the design, synthesis, and antibacterial activity of novel analogs of pyrazol-5-ones. These compounds showed promising activity against bacteria like Staphylococcus aureus, indicating potential for developing new antibacterial agents (Palkar et al., 2017).
Antimicrobial Activity in Heterocyclic Compounds : Gad-Elkareem et al. (2011) explored the synthesis and antimicrobial activity of new thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives. This study contributes to understanding the antimicrobial properties of such heterocyclic compounds (Gad-Elkareem et al., 2011).
Heterocyclic Synthesis Techniques : The research by Vasylyev et al. (1999) demonstrated methods for synthesizing heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine, which is relevant to understanding the synthesis pathways of similar compounds (Vasylyev et al., 1999).
Catalytic Applications in Organic Synthesis : Han et al. (2011) utilized acrylamides derived from pyrazole in asymmetric cycloaddition reactions, highlighting the role of such compounds in facilitating specific organic synthesis processes (Han et al., 2011).
Potential Antitumor and Antioxidant Agents : Research by Hamama et al. (2013) focused on the synthesis of new 1,3,4‐thiadiazoles, which have potential as antitumor and antioxidant agents. This indicates the broader implications of heterocyclic compounds in medicinal chemistry (Hamama et al., 2013).
properties
IUPAC Name |
3-bromo-N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrN3O2S/c1-16(2,3)20-14(12-8-23(22)9-13(12)19-20)18-15(21)10-5-4-6-11(17)7-10/h4-7H,8-9H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBRXFBPGFSLXIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.